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Compound of Interest

Compound Name:
3-Chlorophenylhydrazine

hydrochloride

Cat. No.: B146399 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Chlorophenylhydrazine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological

profile of 3-Chlorophenylhydrazine hydrochloride (CAS No: 2312-23-4). The information is

intended to equip laboratory personnel with the necessary knowledge to handle this compound

responsibly and mitigate potential risks.

Hazard Identification and Classification
3-Chlorophenylhydrazine hydrochloride is classified as a hazardous substance.[1] Its

handling requires strict adherence to safety protocols. The Globally Harmonized System (GHS)

of Classification and Labelling of Chemicals provides the following classifications.

Table 1: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[1]

[2]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin.[1]

Acute Toxicity, Inhalation

(Dusts/Mists)
Category 4 Harmful if inhaled.[1]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[1]

[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[1][2]

Respiratory Sensitisation -

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation.[1]

Key Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[3][4]

P264: Wash skin thoroughly after handling.[2][4]

P270: Do not eat, drink or smoke when using this product.[2][4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][4]

P301 + P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.[2][5]

P302 + P352: IF ON SKIN: Wash with plenty of water.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]
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Physical, Chemical, and Toxicological Properties
While specific toxicological data for 3-Chlorophenylhydrazine hydrochloride is limited, data

from its parent compound, phenylhydrazine, provides a valuable reference for assessing

potential toxicity.

Table 2: Physical and Chemical Properties

Property Value

CAS Number 2312-23-4[1][3]

Molecular Formula C₆H₇ClN₂ · HCl or C₆H₈Cl₂N₂[1][3]

Molecular Weight 179.05 g/mol [3]

Appearance White to light yellow crystalline powder.[3]

Melting Point 240 - 245 °C (decomposes).[3]

Solubility No data available.[1][3]

Table 3: Acute Toxicity Data (for Phenylhydrazine)

Note: Specific LD₅₀ values for 3-Chlorophenylhydrazine hydrochloride are not readily

available. The data below for the related compound Phenylhydrazine is provided for context.

The acute toxicity of phenylhydrazine hydrochloride is reported to not differ greatly from that of

phenylhydrazine.

Route Species LD₅₀ Value

Oral Rat 188 mg/kg bw

Oral Mouse 175 mg/kg bw

Oral Guinea Pig 80 mg/kg bw

Table 4: Occupational Exposure Limits (for Phenylhydrazine)
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Organization Limit Type Value

OSHA PEL (8-hr TWA) 5 ppm[7]

NIOSH REL (Time-weighted) 0.14 ppm[7]

ACGIH TLV (8-hr TWA) 0.1 ppm[7]

Mechanism of Toxicity: Phenylhydrazine-Induced
Hemolytic Anemia
Phenylhydrazine and its derivatives are known to induce hemolytic anemia through a

mechanism involving oxidative stress on red blood cells (RBCs).[8] The process begins with

the reaction of phenylhydrazine with oxyhemoglobin, which generates potent reactive oxygen

species (ROS) like superoxide radicals.[9][10] These ROS initiate a cascade of damaging

events, including the peroxidation of lipids in the RBC membrane, oxidation of hemoglobin into

non-functional methemoglobin, and the degradation of critical structural proteins like spectrin.

[8][11] This damage compromises the integrity and flexibility of the RBC, leading to its

premature destruction (hemolysis), often by macrophages in the spleen and liver.[4][11]
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Oxidative Stress Cascade
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Caption: Mechanism of Phenylhydrazine-Induced Hemolytic Anemia.
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Safety and Handling Precautions
Due to its hazardous nature, 3-Chlorophenylhydrazine hydrochloride must be handled with

appropriate engineering controls and personal protective equipment (PPE).

Engineering Controls: Always handle this compound within a certified chemical fume hood to

prevent inhalation of dust.[12] Ensure safety showers and eye wash stations are readily

accessible.[2]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[4]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must

be inspected before use and disposed of properly after.[4][13] Wear a lab coat or a

protective suit to prevent skin contact.[13]

Respiratory Protection: If a fume hood is not available or if dust formation is significant,

use a NIOSH/MSHA or European Standard EN 149 approved respirator.[12]

Hygiene Practices: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[4] Do not eat, drink, or smoke in the laboratory area.[2][4]
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Caption: Standard Workflow for Handling Hazardous Chemical Powders.
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Emergency Procedures
First-Aid Measures

Immediate action is critical in case of accidental exposure. Always consult a physician and

show them the Safety Data Sheet.[4]

If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[4][12]

In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing. Consult a physician.[4]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[12]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately.[4]

[12]
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Caption: First-Aid Decision Tree for Accidental Exposure.

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Wear full PPE, including

respiratory protection. Avoid breathing dust and prevent contact with skin or eyes.[4]

Environmental Precautions: Prevent the product from entering drains.[4]

Containment and Cleanup: Carefully sweep up the spilled solid material without creating

dust. Place it in a suitable, closed, and labeled container for disposal.[4]

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Combustion may produce hazardous gases, including carbon oxides,

nitrogen oxides (NOx), and hydrogen chloride gas.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][12]

Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][12]

Store locked up.[12] It is incompatible with strong oxidizing agents.[4][12]

Disposal: Dispose of this substance and its container as hazardous waste. Follow all local,

state, and federal regulations. Do not allow it to enter the environment.[2][12]

Referenced Experimental Protocols
The hazard classifications in Section 1 are determined by standardized toxicological tests. The

following are detailed summaries of the likely methodologies based on OECD Test Guidelines.

Experimental Protocol: Acute Oral Toxicity (Based on OECD Guideline 423)

Objective: To determine the acute oral toxicity of a substance and classify it according to the

GHS. This method uses a stepwise procedure with a small number of animals.[14][15][16]

Animal Model: Typically, female rats are used. Animals are acclimatized for at least five days

before the test.[15][17]

Methodology:

A group of three animals is used in each step.

The substance is administered orally by gavage in a single dose. Dosing starts at a level

expected to be toxic. Standard starting doses are 5, 50, 300, and 2000 mg/kg body

weight.[17]
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Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes,

behavior, etc.), and body weight changes for up to 14 days.[17]

The outcome of the first group determines the next step:

If mortality occurs, the test is repeated at a lower dose level.

If no mortality occurs, the test is repeated at a higher dose level.

The procedure continues until the dose causing mortality or the highest dose (2000 mg/kg)

with no observed effects is identified. The substance is then classified based on the

results.

Endpoint: Classification into a GHS category based on the observed mortality at specific

dose levels.

Experimental Protocol: Acute Dermal/Eye Irritation (Based on OECD Guidelines 404 & 405)

Objective: To assess the potential of a substance to cause skin or eye irritation or corrosion.

Animal Model: The albino rabbit is the preferred species for both tests.[2][18]

Methodology (Dermal Irritation - OECD 404):

A single dose (0.5 g for solids) of the test substance is applied to a small patch of shaved

skin (approx. 6 cm²).[18]

The patch is covered with a gauze dressing for a 4-hour exposure period.[18][19]

After exposure, the residual substance is removed.

The skin is examined for signs of erythema (redness) and edema (swelling) at 60 minutes,

and then at 24, 48, and 72 hours after patch removal.[19][20]

Skin reactions are scored based on a standardized grading scale. The reversibility of the

lesions is observed for up to 14 days.[18][20]

Methodology (Eye Irritation - OECD 405):
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The test is performed sequentially, starting with one animal. The use of topical anesthetics

and systemic analgesics is recommended to minimize pain.[2][21]

A single dose of the test substance is applied into the conjunctival sac of one eye. The

other eye serves as an untreated control.[2][22]

The eyes are examined at 1, 24, 48, and 72 hours after application.[2]

Lesions of the cornea, iris, and conjunctiva are evaluated and scored. The reversibility of

effects is observed for up to 21 days.[2][22]

If a corrosive or severe irritant effect is not seen in the first animal, the test is confirmed in

up to two additional animals.[2][21]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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